Cas no 25462-96-8 (2-broMo-6-MethylisonicotinaMide)

• Product Name: 2-broMo-6-MethylisonicotinaMide
• CAS No: 25462-96-8
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 2098614
• Update Time: 2023-11-19

2-broMo-6-MethylisonicotinaMide Chemical and Physical Properties

Names and Identifiers

• 2-broMo-6-MethylisonicotinaMide
• 4-Pyridinecarboxamide, 2-bromo-6-methyl-
• CID 87482032
• 2-Bromo-6-methyl-4-pyridinecarboxamide

• Inchi： 1S/C7H7BrN2O/c1-4-2-5(7(9)11)3-6(8)10-4/h2-3H,1H3,(H2,9,11)
• InChI Key： MDCCEYTWPBXWSF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)
• pka: 14.45±0.50(Predicted)